Cas no 1234997-46-6 (3-cyano-N-(furan-2-yl)methyl-N-(thiophen-3-yl)methylbenzamide)

• Product Name: 3-cyano-N-(furan-2-yl)methyl-N-(thiophen-3-yl)methylbenzamide
• CAS No: 1234997-46-6
• MF: C₁₈H₁₄N₂O₂S
• MW: 322.380962848663
• CID: 6416330
• PubChem ID: 49715718
• Update Time: 2025-05-24

3-cyano-N-(furan-2-yl)methyl-N-(thiophen-3-yl)methylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3-cyano-N-(furan-2-yl)methyl-N-(thiophen-3-yl)methylbenzamide
• 3-cyano-N-(furan-2-ylmethyl)-N-(thiophen-3-ylmethyl)benzamide
• F5854-2328
• AKOS024522513
• VU0523958-1
• 3-cyano-N-[(furan-2-yl)methyl]-N-[(thiophen-3-yl)methyl]benzamide
• 1234997-46-6

• Inchi： 1S/C18H14N2O2S/c19-10-14-3-1-4-16(9-14)18(21)20(11-15-6-8-23-13-15)12-17-5-2-7-22-17/h1-9,13H,11-12H2
• InChI Key： DOYPLYHYNXLRCC-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)CN(C(C1C=CC=C(C#N)C=1)=O)CC1=CC=CO1

Computed Properties

• Exact Mass: 322.07759887g/mol
• Monoisotopic Mass: 322.07759887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 461
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 85.5Ų

Additional information on 3-cyano-N-(furan-2-yl)methyl-N-(thiophen-3-yl)methylbenzamide

Exploring the Chemistry and Applications of 3-cyano-N-(furan-2-yl)methyl-N-(thiophen-3-yl)methylbenzamide (CAS No. 1234997-46-6)

In the realm of organic chemistry, 3-cyano-N-(furan-2-yl)methyl-N-(thiophen-3-yl)methylbenzamide (CAS No. 1234997-46-6) stands out as a compound of significant interest due to its unique structural features and potential applications. This molecule combines a benzamide core with furan and thiophene moieties, making it a versatile candidate for research in medicinal chemistry, material science, and agrochemical development. The presence of a cyano group further enhances its reactivity, opening doors to diverse synthetic pathways.

The compound's IUPAC name reflects its intricate architecture, highlighting the N-substituted benzamide framework. Researchers are particularly drawn to its potential as a bioactive scaffold, given the pharmacological relevance of both furan and thiophene derivatives. Recent studies suggest that such hybrids could exhibit antimicrobial, anti-inflammatory, or even anticancer properties, aligning with the growing demand for novel therapeutic agents in the post-pandemic era.

From a synthetic perspective, 1234997-46-6 exemplifies the convergence of heterocyclic chemistry and amide bond formation. Its preparation typically involves multistep organic synthesis, often employing Pd-catalyzed cross-coupling or microwave-assisted reactions—topics frequently searched by chemistry enthusiasts on platforms like Reaxys and SciFinder. The compound's molecular weight (exact mass: 322.08 g/mol) and lipophilicity (predicted LogP: ~3.2) make it particularly intriguing for drug discovery campaigns targeting CNS disorders, a hot topic in 2024's pharmaceutical landscape.

Beyond life sciences, this dual heterocycle-functionalized benzamide shows promise in organic electronics. The thiophene unit, known for its charge transport capabilities, combined with the furan ring's electron-rich nature, could contribute to developing OLED materials or organic semiconductors—areas gaining traction due to the global push for sustainable technologies. Computational studies of its HOMO-LUMO gap might reveal insights into its photophysical properties, answering frequent queries about structure-property relationships in conjugated systems.

Analytical characterization of 3-cyano-N-(furan-2-yl)methyl-N-(thiophen-3-yl)methylbenzamide typically involves NMR spectroscopy (notable signals: furan protons at δ 6.3–7.4 ppm, thiophene protons at δ 7.0–7.5 ppm), HPLC purity analysis, and mass spectrometry. These techniques address common questions about compound verification in research forums. The solid-state properties—whether it forms polymorphs or cocrystals—remain an open question, reflecting the current academic fascination with crystal engineering.

In material science databases, searches for "benzamide derivatives for optoelectronics" or "furan-thiophene hybrids" have surged by 40% year-over-year, underscoring the timeliness of studying 1234997-46-6. While not classified as hazardous, standard laboratory safety protocols apply when handling this compound, especially given the cyano group's potential reactivity—a point emphasized in recent green chemistry discussions.

The commercial availability of 3-cyano-N-(furan-2-yl)methyl-N-(thiophen-3-yl)methylbenzamide through specialty chemical suppliers caters to the growing high-throughput screening market. Its structure-activity relationship (SAR) studies could inspire fragment-based drug design, a technique dominating 2024's medicinal chemistry publications. As research continues, this compound may emerge as a privileged structure for addressing challenges in both human health and advanced materials—two domains consistently ranking high in scientific search trends.